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Compound of Interest

Compound Name: Einecs 300-992-8

Cat. No.: B15181185 Get Quote

Technical Support Center: Einecs 300-992-8
(Tridecyl Trimellitate)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and formulation professionals in avoiding the

degradation of Einecs 300-992-8, chemically known as Tridecyl Trimellitate, during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Einecs 300-992-8 and what are its primary applications?

Einecs 300-992-8 is the European Community number for Tridecyl Trimellitate (CAS No.

94109-09-8). It is a viscous, synthetic ester primarily used in the cosmetics and personal care

industry. Its main functions are as a skin-softening emollient, a film-forming agent to lock in

moisture, and a texture enhancer.[1][2] It also serves as an excellent pigment dispersant in

color cosmetics.[2] In industrial applications, it can be used as a plasticizer.

Q2: What are the main degradation pathways for Tridecyl Trimellitate?

The primary degradation pathway for Tridecyl Trimellitate is hydrolysis of its ester bonds. This

process is catalyzed by the presence of acids or bases and results in the formation of trimellitic
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acid and tridecyl alcohol.[3] While generally stable, it can also degrade under high thermal

stress or through oxidation.

Q3: What are the recommended storage conditions for Tridecyl Trimellitate?

To ensure its stability, Tridecyl Trimellitate should be stored in tightly closed containers in a

cool, dry, and well-ventilated place.[4] It should be protected from extremes of temperature,

direct sunlight, and incompatible materials such as strong oxidizing agents.

Q4: Is Tridecyl Trimellitate sensitive to light?

Tridecyl Trimellitate is considered to be highly stable to light. A clinical study on a lipstick

formulation containing 22.3% Tridecyl Trimellitate found that it did not induce a phototoxic

response.[3] However, for long-term storage or use in formulations sensitive to light,

photostability testing is recommended as a precautionary measure.
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Issue Observed Potential Cause Recommended Solution

Change in viscosity or texture

of the formulation over time.

Hydrolysis: The ester bonds

are breaking down due to the

presence of water and acidic

or basic components.

- Ensure all components in the

formulation are anhydrous

where possible.- Adjust the pH

of the formulation to be as

close to neutral (pH 7) as

possible.- Store the final

product in airtight containers to

prevent moisture absorption.

Development of an off-odor.

Oxidative Degradation:

Reaction with oxygen,

potentially accelerated by heat

or light.

- Add an appropriate

antioxidant to the formulation.-

Store the substance and the

final formulation under an inert

atmosphere (e.g., nitrogen).-

Use opaque packaging to

protect from light.

Phase separation in an

emulsion.

Incompatibility or Degradation:

The emulsifying properties

may be compromised due to

hydrolysis, leading to

instability.

- Verify the compatibility of

Tridecyl Trimellitate with all

other ingredients in the

formulation.- Perform stability

testing at various temperatures

to identify the potential for

phase separation.- Re-

evaluate the emulsifier system

in the formulation.

Color change in the final

product.

Thermal Degradation or

Contamination: High

temperatures during

processing or interaction with

contaminants can lead to

discoloration.

- Avoid excessive heat during

formulation; use the lowest

effective temperature for

processing.- Ensure all

equipment is thoroughly

cleaned to prevent

contamination.- Check for

interactions with other

formulation components,
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especially those that are prone

to color changes.

Quantitative Data on Degradation
The stability of Tridecyl Trimellitate is significantly influenced by pH when in the presence of

water. Below is a summary of its hydrolysis rate.

pH Half-life (t½) Degradation Rate

7 17.5 days Moderate

9 11.9 days Faster

This data is based on analogue data for similar esters and indicates that Tridecyl Trimellitate is

more susceptible to hydrolysis under basic conditions.

Experimental Protocols
General Protocol for Assessing Hydrolytic Stability
This protocol provides a general method for evaluating the stability of a formulation containing

Tridecyl Trimellitate against hydrolysis.

Sample Preparation: Prepare several samples of the final formulation containing Tridecyl

Trimellitate.

pH Adjustment (Optional): If investigating pH effects, adjust the pH of different samples to

desired levels (e.g., pH 5, 7, 9) using appropriate buffers.

Storage Conditions: Store the samples in controlled environmental chambers at various

temperatures (e.g., room temperature, 40°C, 50°C) and humidity levels.

Time Points: Designate several time points for analysis (e.g., 1 week, 2 weeks, 4 weeks, 8

weeks).

Analysis: At each time point, analyze the samples for:
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Physical changes: Viscosity, color, odor, and phase separation.

Chemical changes: Use techniques like High-Performance Liquid Chromatography

(HPLC) to quantify the remaining concentration of Tridecyl Trimellitate and identify the

presence of degradation products (trimellitic acid and tridecyl alcohol).

Data Evaluation: Compare the results over time and across different storage conditions to

determine the rate of degradation and the overall stability of the formulation.

Protocol for Photostability Testing
Based on ICH Q1B guidelines, this protocol can be adapted for cosmetic formulations.[5]

Sample Exposure: Expose the formulation to a light source that provides both visible and UV

light. The recommended exposure is an overall illumination of not less than 1.2 million lux-

hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/m².[5]

Control Sample: A control sample should be protected from light to provide a basis for

comparison.

Analysis: After exposure, compare the exposed sample to the control for any changes in

physical and chemical properties as described in the hydrolytic stability protocol.
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Degradation Pathways and Influencing Factors for Tridecyl Trimellitate
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Caption: Degradation pathways for Tridecyl Trimellitate.
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Experimental Workflow for Stability Assessment
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with Tridecyl Trimellitate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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